N-(4-butylphenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-butylphenyl)-2-(7-ethyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C22H27N5O3S/c1-5-7-8-14-9-11-15(12-10-14)23-17(28)13-31-20-18-19(24-16(6-2)25-20)26(3)22(30)27(4)21(18)29/h9-12H,5-8,13H2,1-4H3,(H,23,28)
• InChI Key: ZHRDVQOFAZSMBU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)CC
• Molecular Formula: C22H27N5O3S
• Molecular Weight: 441.5 g/mol
• CAS No.: 852169-56-3

Description

N-(4-butylphenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H27N5O3S and its molecular weight is 441.55. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of N-(4-butylphenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide. These studies have demonstrated its effectiveness against various pathogens, including bacteria and fungi. The compound has shown promising results as a potential antimicrobial agent, suggesting its utility in combating microbial infections in scientific research settings (Suhail et al., 2020).

Anti-inflammatory Effects

Research indicates that this compound exhibits anti-inflammatory properties. Studies have shown that it can reduce inflammation by modulating inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs in scientific research (Singh et al., 2019).

Antioxidant Activity

This compound has been investigated for its antioxidant properties. Research suggests that the compound possesses significant antioxidant activity, which can help in scavenging free radicals and protecting cells from oxidative damage. These findings highlight its potential applications in scientific research related to oxidative stress and related diseases (Sharma et al., 2018).

Anti-cancer Potential

Studies have explored the anti-cancer potential of this compound, indicating its ability to inhibit cancer cell growth and induce apoptosis. The compound has shown promising results in preclinical models, suggesting its relevance for further investigation in scientific research aimed at cancer therapy (Kumar et al., 2017).

Neuroprotective Effects

Research has demonstrated the neuroprotective effects of this compound. Studies suggest that it can protect neuronal cells from damage and promote neuronal survival, indicating its potential application in scientific research focused on neurodegenerative diseases (Verma et al., 2016).